3-aminotetrahydro-2H-Pyran-3-carboxylic acid hydrochloride

• IUPAC Name: 3-aminooxane-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO3.ClH/c7-6(5(8)9)2-1-3-10-4-6;/h1-4,7H2,(H,8,9);1H
• InChI Key: VCRJJJOLSXFQHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C(=O)O)N.Cl
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol

Description

3-Aminotetrahydro-2H-Pyran-3-carboxylic acid hydrochloride is a chemical compound with the molecular formula C6H12ClNO3. It is used for research purposes.

Molecular Structure Analysis

The molecular weight of this compound is 181.62. The molecular formula is C6H12ClNO3.

Scientific Research Applications

Synthesis and Chemical Studies

• Synthesis of Analog Compounds : Research shows the synthesis of various analog compounds of 3-aminotetrahydro-2H-pyran-3-carboxylic acid hydrochloride. These compounds were analyzed for potential antiplasmin activity, although none showed more potent activity than trans-4-aminomethylcyclohexanecarboxylic acid (Isoda et al., 1980).

• Organobase-Catalyzed Reactions : Studies on the synthesis of various compounds, including 2-aminotetrahydro-4H-chromene-3-carbonitrile, using one-pot reactions of acetylene carboxylic acid esters, α,β-unsaturated nitriles, and/or active methylenenitriles, highlight the versatility of reactions involving this compound derivatives (Moustafa et al., 2014).

• Ring Contraction Synthesis : Research includes the synthesis of 3-aryl-2,5-dihydrofurans by ring contraction of related compounds, showcasing the potential of this compound in the creation of biologically active structures (Chang et al., 2006).

Applications in Corrosion Inhibition and Material Science

• Corrosion Inhibition : Pyran derivatives, including those related to this compound, have been synthesized and studied for their corrosion mitigation properties in mild steel, indicating applications in material science and engineering (Saranya et al., 2020).

Novelty in Chemical Reactions and Synthesis

• Novel Cyclization Reactions : The substance and its derivatives have been used to investigate novel acid- and base-promoted cyclizations, leading to the selective creation of various heterocyclic ring structures, demonstrating its versatility in synthetic organic chemistry (Uchiyama et al., 2006).

• Synthesis of Novel Amino Acids : It has been used in the synthesis of new amino acids containing pyran rings, derived from carbohydrate derivatives. This indicates its importance in the development of novel biochemical compounds (Sridhar et al., 2015).